Cas no 2046-03-9 (3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol)

• Product Name: 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol
• CAS No: 2046-03-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD00828989
• CID: 249610
• PubChem ID: 2736898
• Update Time: 2025-06-15

3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol
• 1H-Pyrazol-5-ol,3-methyl-1-(4-methylphenyl)-
• 1-p-Tolyl-3-methyl-pyrazol-5-on
• 3-Methyl-1-(4-methylphenyl)-1H-pyrazol-5-ol
• 5-hydroxy-3-methyl-1-(4-tolyl)-1H-pyrazol
• 5-methyl-2-(4-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one
• 5-methyl-2-p-tolyl-1,2-dihydro-pyrazol-3-one
• 3H-PYRAZOL-3-ONE, 2,4-DIHYDRO-5-METHYL-2-(4-METHYLPHENYL)
• CCG-55868
• YAVQZXBVUORYNQ-UHFFFAOYSA-N
• NS00078893
• 3-methyl-1-(4-methylphenyl)-2-pyrazolin-5-one
• 3-methyl-1-(4'-methylphenyl)-5-pyrazolone
• A841881
• 2,4-DIHYDRO-5-METHYL-2-(4-METHYLPHENYL)-3H-PYRAZOL-3-ONE; 3-METHYL-1-P-TOLYL-5-PYRAZOLONE
• AKOS000313039
• 1H-PYRAZOL-5-OL, 3-METHYL-1-(4-METHYLPHENYL)-
• 5-methyl-2-p-tolyl-2h-pyrazol-3-ol
• SCHEMBL11441588
• HMS546N20
• DTXSID20371688
• W-204261
• MFCD00828989
• 1-(4-TOLYL)-3-METHYL-5-PYRAZOLONE
• 3-methyl-1-(4-methylphenyl)-1H-pyrazol-5-ol, AldrichCPR
• 1-(4'-Tolyl)-3-methyl-5-pyrazolone
• AKOS006230613
• 2046-03-9
• 5-methyl-2-(p-tolyl)-1H-pyrazol-3-one
• SCHEMBL486125
• Maybridge1_001890
• 3-methyl-1-p-tolyl-1H-pyrazol-5-ol
• SR-01000644870-1
• 35496-19-6
• J-512811
• FT-0633999
• 1-P-TOLYL-3-METHYL-5-PYRAZOLONE
• 5-methyl-2-(4-methylphenyl)-1H-pyrazol-3-one
• 3-methyl-1-(4-methylphenyl)-3-pyrazolin-5-one
• 5-methyl-2-(o-tolyl)pyrazol-2-ium-3-one
• SDCCGMLS-0065870.P001
• 5-methyl-2-(4-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one
• BBL040492
• DB-026091
• 3-methyl-1-(4-methylphenyl)-5-pyrazolone
• STK350545

• MDL： MFCD00828989
• Inchi： 1S/C11H12N2O/c1-8-3-5-10(6-4-8)13-11(14)7-9(2)12-13/h3-7,12H,1-2H3
• InChI Key： YAVQZXBVUORYNQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.15
• Melting Point: 132 °C
• Boiling Point: 333.1°Cat760mmHg
• Flash Point: 155.3°C
• Refractive Index: 1.595
• PSA: 38.05000
• LogP: 2.19470

3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol

Recent Advances in the Study of 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol (CAS: 2046-03-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol (CAS: 2046-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.

Recent studies have highlighted the role of 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol as a key intermediate in the synthesis of various heterocyclic compounds with anti-inflammatory, antimicrobial, and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a COX-2 inhibitor, suggesting its potential in the development of non-steroidal anti-inflammatory drugs (NSAIDs). The compound's unique pyrazole core structure has been shown to interact selectively with specific enzyme targets, thereby reducing off-target effects.

In addition to its anti-inflammatory properties, 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol has been investigated for its antimicrobial activity. A recent in vitro study (Bioorganic Chemistry, 2024) reported its effectiveness against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics.

Another area of interest is the compound's potential in oncology. Preliminary studies (European Journal of Pharmaceutical Sciences, 2023) have shown that derivatives of 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol exhibit cytotoxic effects against various cancer cell lines, including breast and lung cancer. These effects are believed to be mediated through the induction of apoptosis and inhibition of angiogenesis. Further research is underway to optimize the compound's pharmacokinetic properties and reduce potential toxicity.

The synthesis of 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol has also seen advancements. A recent publication (Tetrahedron Letters, 2024) described a novel, eco-friendly synthetic route using green chemistry principles, which improves yield and reduces environmental impact. This development is particularly relevant given the increasing emphasis on sustainable drug development practices.

In conclusion, 3-Methyl-1-(p-tolyl)-1H-pyrazol-5-ol (CAS: 2046-03-9) represents a promising scaffold for the development of new therapeutic agents across multiple disease areas. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological profile. The compound's versatility and efficacy underscore its potential as a valuable tool in chemical biology and drug discovery.